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Compound of Interest

Compound Name: DMA-135 hydrochloride

Cat. No.: B10830237 Get Quote

Essential Safety and Handling Guide for DMA-
135 Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DMA-135 hydrochloride. Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: DMA-135 hydrochloride

CAS Number: 2237925-62-9[1]

Hazard Identification and GHS Classification
DMA-135 hydrochloride is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[2]

Specific target organ toxicity —

single exposure (Central

nervous system)

3
H336: May cause drowsiness

or dizziness.[2]

Signal Word: Danger[2]

Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling DMA-135 hydrochloride.

It is critical to use PPE made of materials resistant to the specific chemicals being handled.[3]
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Body Part PPE Required
Specifications and Best
Practices

Hands Chemical-resistant gloves

Handle with gloves. Inspect

gloves prior to use. Use proper

glove removal technique

(without touching the glove's

outer surface) to avoid skin

contact.[2]

Body Protective clothing

Flame retardant antistatic

protective clothing is

recommended. Gowns should

be tested for permeation to the

chemicals in use.[3]

Eyes/Face
Safety glasses with side-

shields or face shield

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

Respiratory Respirator

Where risk assessment shows

air-purifying respirators are

appropriate, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges as a backup to

engineering controls.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and maintain the

integrity of the compound.

Receiving and Unpacking:

Designate a specific area for unpacking hazardous drug shipments.[4]
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Inspect incoming packages for any signs of damage or leakage.

Wear appropriate PPE during unpacking.

Have a spill kit readily available in the receiving area.[5]

Storage:

Store in a well-ventilated place.[2]

Keep container tightly closed.[2]

Store locked up.[2]

Follow recommended storage temperatures as indicated on the product label.[6]

Weighing and Aliquoting:

Conduct all manipulations of powdered DMA-135 hydrochloride within a certified chemical

fume hood or other ventilated enclosure.

Use dedicated equipment (spatulas, weigh boats, etc.) for this compound.

Clean all equipment thoroughly after use.

The following diagram illustrates the general workflow for safely handling DMA-135
hydrochloride in a laboratory setting.
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Safe Handling Workflow for DMA-135 Hydrochloride.
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Disposal Plan
All waste materials contaminated with DMA-135 hydrochloride must be disposed of as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Contaminated gloves, weigh boats, paper towels, etc., should be placed in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing DMA-135 hydrochloride should be collected in a

sealed, labeled hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes must not be crushed, clipped, or capped and should be

placed directly into a designated sharps container.[7]

The disposal process is outlined in the diagram below.

Waste Generation Waste Segregation

Final Disposal

Contaminated PPE (Gloves, Gown)

Solid Hazardous Waste ContainerContaminated Labware (Weigh boats, Tubes)

Unused DMA-135 HCl Solution Liquid Hazardous Waste Container

Arrange for Pickup by Certified Hazardous Waste Contractor

Click to download full resolution via product page

Disposal Workflow for DMA-135 Hydrochloride Waste.
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Spill Response:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

If safe to do so, and you are trained, contain the spill using a chemical spill kit.

Avoid breathing dust or vapors.[2]

Clean the spill area as per established laboratory protocols for hazardous materials.

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

In Case of Skin Contact: Wash skin thoroughly after handling.[2] If irritation occurs, seek

medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[8]

This guide is intended to provide essential information. Always refer to the full Safety Data

Sheet (SDS) for DMA-135 hydrochloride and your institution's specific safety protocols before

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/sigma/m6403?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/m6403?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/m6403?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sigma/m6403?userType=undefined
https://www.spectrumchemical.com/media/sds/M3978_AGHS.pdf
https://www.benchchem.com/product/b10830237?utm_src=pdf-body
https://www.benchchem.com/product/b10830237?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dma-135-hydrochloride.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. sigmaaldrich.com [sigmaaldrich.com]

3. gerpac.eu [gerpac.eu]

4. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

5. ashp.org [ashp.org]

6. merckmillipore.com [merckmillipore.com]

7. safety.duke.edu [safety.duke.edu]

8. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling DMA-135
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830237#personal-protective-equipment-for-
handling-dma-135-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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